Cas no 526222-92-4 (N~1~,N~8~-Bis(2-nitrophenyl)octane-1,8-diamine)

• Product Name: N~1~,N~8~-Bis(2-nitrophenyl)octane-1,8-diamine
• CAS No: 526222-92-4
• MF: C₂₀H₂₆N₄O₄
• MW: 386.444844722748
• CID: 2830360
• PubChem ID: 71442066
• Update Time: 2025-04-21

N~1~,N~8~-Bis(2-nitrophenyl)octane-1,8-diamine Chemical and Physical Properties

Names and Identifiers

• N~1~,N~8~-Bis(2-nitrophenyl)octane-1,8-diamine
• 526222-92-4
• DTXSID70850973

• Inchi： 1S/C20H26N4O4/c25-23(26)19-13-7-5-11-17(19)21-15-9-3-1-2-4-10-16-22-18-12-6-8-14-20(18)24(27)28/h5-8,11-14,21-22H,1-4,9-10,15-16H2
• InChI Key： JJAYTVNXQGPXPE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1NCCCCCCCCNC1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 386.19540532Da
• Monoisotopic Mass: 386.19540532Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 116Ų